Cas no 49623-71-4 (2,4,6-Triisopropylbenzoic acid)

2,4,6-Triisopropylbenzoic acid Properties

Names and Identifiers

• 2,4,6-Triisopropylbenzoic acid
• 2,4,6-tri(propan-2-yl)benzoic acid
• 2,4,6-tris(1-methylethyl)Benzoic acid
• Benzoic acid,2,4,6-tris(1-methylethyl)-
• TNH9CR5Y5H
• 49623-71-4
• 2,4,6-Triisopropyl benzoic acid
• NSC-60075
• 2,4,6-tris(propan-2-yl)benzoic acid
• FT-0609885
• SCHEMBL810177
• CHEMBL3400905
• AKOS015911526
• 76D
• SY271357
• A827776
• Benzoic acid, 2,4,6-triisopropyl-
• 2,4,6-Triisopropylphenylcarboxylic acid
• MFCD00015031
• NS00031920
• (2,4,6-triisopropyl)benzoic acid
• Benzoic acid, 2,4,6-tris(1-methylethyl)-
• DTXSID50197939
• Q27456668
• BDBM50063855
• EINECS 256-400-2
• NSC60075
• CS-0154293
• STR04838
• NSC 60075
• 2,4,6-Triisopropylbenzoicacid
• DB-019836
• +Expand

• MDL： MFCD00015031
• InChIKey： ULVHAZFBJJXIDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H24O2/c1-9(2)12-7-13(10(3)4)15(16(17)18)14(8-12)11(5)6/h7-11H,1-6H3,(H,17,18)
• SMILES： CC(C)C1=CC(=C(C(=C1)C(C)C)C(=O)O)C(C)C
• BRN： 2372331

Computed Properties

• Exact Mass: 248.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.178
• Heavy Atom Count: 18
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.75500
• PSA: 37.30000
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 318.7±41.0 °C at 760 mmHg
• Melting Point: 247-248 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 158.6±22.3 °C
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• Color/Form: powder
• Solubility: Not determined
• Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),

2,4,6-Triisopropylbenzoic acid Security Information

• Safety Instruction： S45
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn Xi
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,4,6-Triisopropylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%